Cas no 2171201-45-7 ((3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid)

• Product Name: (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid
• CAS No: 2171201-45-7
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6296138
• PubChem ID: 165604530
• Update Time: 2025-10-17

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid
• EN300-1576260
• (3S)-3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)pentanoic acid
• 2171201-45-7

• Inchi： 1S/C25H25N3O5S/c1-2-15(11-23(29)30)28-24(31)21-12-26-22(34-21)13-27-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,15,20H,2,11,13-14H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t15-/m0/s1
• InChI Key： LFOUEZMJOCTWCI-HNNXBMFYSA-N
• SMILES： S1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(N[C@H](CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid (CAS No. 2171201-45-7)

(3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid (CAS No. 2171201-45-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a thiazole ring, and an amino acid derivative. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable tool in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with other functional groups. In the context of (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid, the Fmoc group plays a crucial role in maintaining the stability and reactivity of the compound during synthesis and purification processes. This makes it particularly useful in the preparation of complex peptides and peptidomimetics.

The thiazole ring is another key feature of this compound. Thiazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a thiazole ring in (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid suggests potential applications in drug discovery and development, particularly in targeting specific biological pathways or receptors.

The compound also contains an amino acid derivative, specifically a pentanoic acid moiety. Amino acids are the building blocks of proteins and play essential roles in various biological processes. The incorporation of an amino acid derivative into the structure of this compound can enhance its bioavailability and cellular uptake, making it more effective as a therapeutic agent.

Recent studies have highlighted the potential of compounds like (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that similar compounds with thiazole rings exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This makes them promising candidates for the development of antiviral drugs.

In addition to antiviral applications, compounds with thiazole rings have also been investigated for their anticancer properties. Studies have demonstrated that thiazole-containing compounds can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research found that a thiazole derivative selectively inhibited the activity of the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The structural complexity and functional versatility of (3S)-3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)pentanoic acid make it an attractive candidate for further research and development. Its potential applications span multiple therapeutic areas, including antiviral and anticancer treatments. Ongoing studies are focused on optimizing its pharmacological properties and evaluating its efficacy in preclinical models.

In conclusion, (3S)-3-{[2-(fluoren - 9 - ylmethoxycarbonylamino) methyl - 1 , 3 - thiazol - 5 - yl] formamido} pentanoic acid (CAS No. 2171201 - 45 - 7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a robust foundation for the development of novel therapeutic agents targeting various diseases. As research continues to advance, this compound is likely to play an increasingly important role in drug discovery and development efforts.